Cas no 2227852-75-5 ((2R)-1-methanesulfonylpropan-2-ol)

(2R)-1-Methanesulfonylpropan-2-ol is a chiral sulfonate ester derivative characterized by its enantiomerically pure (R)-configuration. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals where stereoselectivity is critical. The methanesulfonyl (mesyl) group enhances reactivity, facilitating nucleophilic substitution or elimination reactions, while the hydroxyl group offers a handle for further functionalization. Its well-defined stereochemistry ensures consistent performance in asymmetric synthesis, making it valuable for constructing complex molecular architectures. The compound exhibits good stability under standard conditions, allowing for straightforward handling and storage. Its utility is further underscored by its compatibility with a range of reaction conditions, including those involving sensitive functional groups.

(2R)-1-methanesulfonylpropan-2-ol structure

2227852-75-5 structure

Product Name:(2R)-1-methanesulfonylpropan-2-ol

CAS No:2227852-75-5

MF:C₄H₁₀O₃S

MW:138.185400485992

CID:6352231

PubChem ID:57300348

Update Time:2025-06-08

(2R)-1-methanesulfonylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

- (2R)-1-methanesulfonylpropan-2-ol
- 2227852-75-5
- SCHEMBL8815223
- EN300-1990624
- Inchi： 1S/C4H10O3S/c1-4(5)3-8(2,6)7/h4-5H,3H2,1-2H3/t4-/m1/s1
- InChI Key： KQKZDINYUFBARL-SCSAIBSYSA-N
- SMILES： S(C)(C[C@@H](C)O)(=O)=O

Computed Properties

Exact Mass: 138.03506535g/mol
Monoisotopic Mass: 138.03506535g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 62.8Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1990624-0.05g	(2R)-1-methanesulfonylpropan-2-ol	2227852-75-5	0.05g	$924.0	2023-09-16
Enamine	EN300-1990624-0.1g	(2R)-1-methanesulfonylpropan-2-ol	2227852-75-5	0.1g	$968.0	2023-09-16
Enamine	EN300-1990624-0.25g	(2R)-1-methanesulfonylpropan-2-ol	2227852-75-5	0.25g	$1012.0	2023-09-16
Enamine	EN300-1990624-0.5g	(2R)-1-methanesulfonylpropan-2-ol	2227852-75-5	0.5g	$1056.0	2023-09-16
Enamine	EN300-1990624-1.0g	(2R)-1-methanesulfonylpropan-2-ol	2227852-75-5	1g	$1100.0	2023-06-02
Enamine	EN300-1990624-2.5g	(2R)-1-methanesulfonylpropan-2-ol	2227852-75-5	2.5g	$2155.0	2023-09-16
Enamine	EN300-1990624-5.0g	(2R)-1-methanesulfonylpropan-2-ol	2227852-75-5	5g	$3189.0	2023-06-02
Enamine	EN300-1990624-10.0g	(2R)-1-methanesulfonylpropan-2-ol	2227852-75-5	10g	$4729.0	2023-06-02
Enamine	EN300-1990624-1g	(2R)-1-methanesulfonylpropan-2-ol	2227852-75-5	1g	$1100.0	2023-09-16
Enamine	EN300-1990624-5g	(2R)-1-methanesulfonylpropan-2-ol	2227852-75-5	5g	$3189.0	2023-09-16